Cas no 1251622-65-7 (N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide)
N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
- VU0624478-1
- N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide
- 1251622-65-7
- N-(3,5-difluorophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide
- F3406-7516
- AKOS024485257
- N-(3,5-difluorophenyl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
-
- Inchi: 1S/C17H14F2N4O2S/c1-2-14-22-17(25-23-14)10-3-4-20-16(5-10)26-9-15(24)21-13-7-11(18)6-12(19)8-13/h3-8H,2,9H2,1H3,(H,21,24)
- InChI Key: QMFPQIWITDALSB-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=C(C=C(C=1)F)F)=O)C1C=C(C=CN=1)C1=NC(CC)=NO1
Computed Properties
- Exact Mass: 376.08055320g/mol
- Monoisotopic Mass: 376.08055320g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 106Ų
N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-7516-2μmol |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7516-5μmol |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7516-10μmol |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7516-20μmol |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7516-1mg |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7516-2mg |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7516-3mg |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7516-4mg |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7516-5mg |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-7516-10mg |
N-(3,5-difluorophenyl)-2-{[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide |
1251622-65-7 | 10mg |
$79.0 | 2023-09-10 |
N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
Research Brief on N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide (CAS: 1251622-65-7)
N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide (CAS: 1251622-65-7) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a 1,2,4-oxadiazole ring with a pyridine-thioacetamide scaffold, which has been associated with potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of targeted drug discovery.
The synthesis of N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide involves a multi-step process, including the formation of the 1,2,4-oxadiazole ring and subsequent coupling with the pyridine-thioacetamide moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. The compound's structural features suggest potential interactions with specific biological targets, such as enzymes or receptors involved in disease pathways.
Preliminary in vitro studies have demonstrated that N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide exhibits promising activity against certain cancer cell lines. Mechanistic studies indicate that the compound may inhibit key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in malignancies. Additionally, its selectivity profile suggests minimal off-target effects, a critical factor in drug development. Further optimization of the compound's pharmacokinetic properties is underway to enhance its bioavailability and therapeutic index.
Beyond oncology, recent research has explored the potential of N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide in other therapeutic areas, including infectious diseases and inflammation. Its unique chemical structure allows for modifications that could tailor its activity toward different biological targets. Collaborative efforts between academic and industrial researchers are accelerating the translation of these findings into preclinical development.
In conclusion, N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide represents a promising candidate for further investigation in drug discovery. Its synthetic accessibility, biological activity, and potential for structural optimization make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies will focus on in vivo efficacy and safety assessments to advance this compound toward clinical trials.
1251622-65-7 (N-(3,5-difluorophenyl)-2-{4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)